Cas no 15941-50-1 (4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-)

• Product Name: 4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-
• CAS No: 15941-50-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 96398
• Update Time: 2024-01-24

4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-
• c-3-methyl-4-ene-r-1,c-2-cyclohexenedicarboxylic acid

• MDL： MFCD00037157
• Inchi： 1S/C9H12O4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-3,5-7H,4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： ZPRXNOLDOXHXIQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC=CC(C)C1C(O)=O

Computed Properties

• Exact Mass: 184.07356
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.1966 g/cm3(Temp: 25 °C)
• Melting Point: 154 °C
• Boiling Point: 119 °C(Press: 2 Torr)
• PSA: 74.6
• pka: 4.30±0.60(Predicted)